N,1-dimethyl-N-(3-methylcyclohexyl)-4-piperidinamine

• IUPAC Name: N,1-dimethyl-N-(3-methylcyclohexyl)piperidin-4-amine
• InChI: InChI=1S/C14H28N2/c1-12-5-4-6-14(11-12)16(3)13-7-9-15(2)10-8-13/h12-14H,4-11H2,1-3H3
• InChI Key: JOJOOBJTCMOJGP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)N(C)C2CCN(CC2)C
• Molecular Formula: C14H28N2
• Molecular Weight: 224.39 g/mol

Description

N,1-dimethyl-N-(3-methylcyclohexyl)-4-piperidinamine, commonly known as DMCPA, is a chemical compound that belongs to the class of piperidine derivatives. It is a white crystalline powder that is soluble in water and organic solvents. DMCPA has been the subject of scientific research due to its potential applications in various fields, including medicine and agriculture.

Mechanism of Action

The exact mechanism of action of DMCPA is not fully understood. However, it is believed to act as a sodium channel blocker, which inhibits the transmission of pain signals. DMCPA may also act on other ion channels and receptors in the nervous system.
Biochemical and Physiological Effects:
DMCPA has been shown to have analgesic and anesthetic effects in animal studies. It has also been shown to have sedative effects. DMCPA has been found to have low toxicity in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using DMCPA in lab experiments is its low toxicity. This makes it a safer alternative to other chemicals that may be more toxic. However, one limitation is that the exact mechanism of action of DMCPA is not fully understood, which may make it more difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on DMCPA. One direction is to further study its potential use as an analgesic and anesthetic agent in humans. Another direction is to study its potential use as a pesticide in agriculture. Additionally, further research could be done to better understand the mechanism of action of DMCPA.

Synthesis Methods

The synthesis of DMCPA involves the reaction of 3-methylcyclohexanone with piperidine and formaldehyde in the presence of hydrochloric acid. The resulting product is then subjected to N-methylation using dimethyl sulfate. The final product is purified using recrystallization.

Scientific Research Applications

DMCPA has been the subject of scientific research due to its potential applications in various fields. In medicine, DMCPA has been studied for its potential use as an analgesic and anesthetic agent. In agriculture, DMCPA has been studied for its potential use as a pesticide.